Cas no 2091281-86-4 (2-Benzofurancarboxylic acid, 3-chloro-4-methoxy-)
2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy-
-
- Inchi: 1S/C10H7ClO4/c1-14-5-3-2-4-6-7(5)8(11)9(15-6)10(12)13/h2-4H,1H3,(H,12,13)
- InChI Key: QYXUWIOXIDXPBS-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC(OC)=C2C(Cl)=C1C(O)=O
2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361082-0.05g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 0.05g |
$2545.0 | 2023-03-07 | ||
| Enamine | EN300-361082-0.1g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 0.1g |
$2668.0 | 2023-03-07 | ||
| Enamine | EN300-361082-0.25g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 0.25g |
$2789.0 | 2023-03-07 | ||
| Enamine | EN300-361082-0.5g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 0.5g |
$2910.0 | 2023-03-07 | ||
| Enamine | EN300-361082-1.0g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361082-2.5g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 2.5g |
$5940.0 | 2023-03-07 | ||
| Enamine | EN300-361082-5.0g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 5.0g |
$8790.0 | 2023-03-07 | ||
| Enamine | EN300-361082-10.0g |
3-chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 10.0g |
$13032.0 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043656-1g |
3-Chloro-4-methoxy-1-benzofuran-2-carboxylic acid |
2091281-86-4 | 95% | 1g |
¥14994.0 | 2023-03-19 |
2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy-
2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- (CAS No. 2091281-86-4): A Comprehensive Overview
2-Benzofurancarboxylic acid, 3-chloro-4-methoxy-, identified by its Chemical Abstracts Service Number (CAS No.) 2091281-86-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and methoxy substituents on the benzofuran core enhances its chemical reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.
The structural features of 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- make it a promising candidate for further investigation in various therapeutic areas. The benzofuran ring system is a common motif in natural products and pharmaceuticals, often contributing to the bioactivity of these compounds. The carboxylic acid group at the 2-position provides a site for further functionalization, while the chloro and methoxy groups at the 3- and 4-positions, respectively, introduce electronic and steric effects that can influence the compound's interactions with biological targets.
In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in medicine. Benzofuran derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, several benzofuran-based compounds have shown promise in the treatment of neurological disorders, inflammation, and cancer. The structural diversity of this class of molecules allows for the design of compounds with tailored pharmacological profiles.
One of the key aspects of 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- is its potential as a building block for more complex drug candidates. The carboxylic acid functionality can be used to form esters or amides, which are common pharmacophores in many drugs. Additionally, the chloro and methoxy groups can be further modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions, to introduce additional substituents that may enhance biological activity.
The synthesis of 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- involves multi-step organic transformations that highlight the synthetic versatility of benzofuran derivatives. The introduction of the chloro and methoxy groups typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed coupling reactions or enzymatic transformations, can be employed to achieve these modifications efficiently.
The pharmacological evaluation of 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- has revealed several interesting properties. Preclinical studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. These findings underscore the importance of further exploring the therapeutic potential of benzofuran derivatives.
In conclusion, 2-Benzofurancarboxylic acid, 3-chloro-4-methoxy- (CAS No. 2091281-86-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, and its biological activities suggest therapeutic applications in various diseases. Continued research into this compound and its derivatives will likely lead to new insights into the pharmacology of benzofuran-based molecules and potentially contribute to the development of novel therapeutic agents.
2091281-86-4 (2-Benzofurancarboxylic acid, 3-chloro-4-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)